Cas no 1357353-35-5 (2-(1,3,4-oxadiazol-2-yl)acetaldehyde)

2-(1,3,4-Oxadiazol-2-yl)acetaldehyde is a versatile heterocyclic aldehyde featuring a reactive oxadiazole ring and an aldehyde functional group. Its structure enables applications in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and materials science. The oxadiazole moiety contributes to enhanced stability and electron-withdrawing properties, while the aldehyde group facilitates further derivatization via condensation or nucleophilic addition reactions. This compound is valued for its potential in constructing complex molecular frameworks, including bioactive molecules and coordination ligands. Its synthetic utility lies in its ability to participate in multicomponent reactions, offering efficient pathways to diverse heterocyclic systems. Proper handling is recommended due to the reactivity of the aldehyde group.
2-(1,3,4-oxadiazol-2-yl)acetaldehyde structure
1357353-35-5 structure
Product Name:2-(1,3,4-oxadiazol-2-yl)acetaldehyde
CAS No:1357353-35-5
MF:C4H4N2O2
MW:112.086760520935
CID:5099861
Update Time:2026-03-03

2-(1,3,4-oxadiazol-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • [1,3,4]OXADIAZOL-2-YL-ACETALDEHYDE
    • 2-(1,3,4-OXADIAZOL-2-YL)ACETALDEHYDE
    • 2-(1,3,4-oxadiazol-2-yl)acetaldehyde
    • Inchi: 1S/C4H4N2O2/c7-2-1-4-6-5-3-8-4/h2-3H,1H2
    • InChI Key: BSEXVEXEJBKPTB-UHFFFAOYSA-N
    • SMILES: O1C=NN=C1CC=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2

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